2-Thiophenecarbonyl chloride, 3-(difluoromethoxy)-

• CAS No.: 202400-93-9
• Molecular Formula: C6H3ClF2O2S
• Molecular Weight: 212.60 g/mol
• IUPAC Name: 3-(difluoromethoxy)thiophene-2-carbonyl chloride
• InChI: InChI=1S/C6H3ClF2O2S/c7-5(10)4-3(1-2-12-4)11-6(8)9/h1-2,6H
• InChI Key: ZAJVQSCWINVAGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1OC(F)F)C(=O)Cl

Description

2-Thiophenecarbonyl chloride, 3-(difluoromethoxy)- is a useful research compound. Its molecular formula is C6H3ClF2O2S and its molecular weight is 212.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 80° C., a mixture of 4.2 g (0.022 mol) of 3-difluoromethoxy-thiophene-2-carboxylic acid in 45 ml of toluene is admixed with 3.1 g (0.026 mol) of thionyl chloride. After the addition has ended, the reaction mixture is heated to 90° C. and stirred at this temperature for another 2 hours. The reaction mixture is subsequently concentrated under reduced pressure at 60° C. This gives 4.6 (98.3% of theory) of 3-difluoromethoxy-thiophene-2-carbonyl chloride in the form of an oil.